Cas no 180341-24-6 (2H-1-Benzopyran,6-ethoxy-2,2-dimethyl-)

• Product Name: 2H-1-Benzopyran,6-ethoxy-2,2-dimethyl-
• CAS No: 180341-24-6
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 113438
• PubChem ID: 14153893
• Update Time: 2025-04-18

2H-1-Benzopyran,6-ethoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran,6-ethoxy-2,2-dimethyl-
• 2H-1-Benzopyran,6-ethoxy-2,2-dimethyl-(9CI)
• 6-Ethoxy-2,2-dimethyl-2H-chromene
• 6-ethoxy-2,2-dimethylchromene
• 180341-24-6

• Inchi： 1S/C13H16O2/c1-4-14-11-5-6-12-10(9-11)7-8-13(2,3)15-12/h5-9H,4H2,1-3H3
• InChI Key： PLJITTVKPAGWES-UHFFFAOYSA-N
• SMILES： C1(C)(C)OC2=C(C=C(OCC)C=C2)C=C1

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46